Cas no 77228-71-8 (Carboxyatractyloside tripotassium)

• Product Name: Carboxyatractyloside tripotassium
• CAS No: 77228-71-8
• Molecular Formula: C₃₁H₄₆O₁₈S₂
• Molecular Weight: 770.8161
• CID: 1065753

Carboxyatractyloside tripotassium Properties

Names and Identifiers

• carboxyatractyloside tripotassium salt
• Carboxyatractyloside potassium salt
• CARBOXYATRACTYLOSIDE
• (2beta,15alpha)-15-Hydroxy-2-[[2-O-(3-methyl-1-oxobutyl)-3,4-di-O-sulfo-beta-D-glucopyranosyl]oxy]kaur-16-ene-18,19-dioic acid tripotassium salt
• (2beta,15alpha)-15-Hydroxy-2-[[2-O-(3-methyl-1-oxobutyl)-3,4-di-O-sulfo-beta-D-glucopyranosyl]oxy]kaur-16-ene-18,19-dioic acid
• (1R,7S,9R,10S,13S,15S)-15-Hydroxy-7-[(2R,3R,4R,5R,6R)-6-(hydroxymethyl)-3-(3-methylbutanoyloxy)-4,5-
• Carboxyatractyloside tripotassium

• InChIKey： AQFATIOBERWBDY-SRIINCLRSA-N
• Inchi： 1S/C31H46O18S2/c1-14(2)9-21(33)47-24-23(49-51(42,43)44)22(48-50(39,40)41)18(13-32)46-26(24)45-17-11-29(4)19-6-5-16-10-30(19,25(34)15(16)3)8-7-20(29)31(12-17,27(35)36)28(37)38/h14,16-20,22-26,32,34H,3,5-13H2,1-2,4H3,(H,35,36)(H,37,38)(H,39,40,41)(H,42,43,44)/t16-,17-,18+,19-,20?,22+,23-,24+,25-,26+,29+,30+/m0/s1
• SMILES： S(=O)(=O)(O[H])O[C@@]1([H])[C@@]([H])([C@@]([H])(C([H])([H])O[H])O[C@]([H])([C@]1([H])OC(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])=O)O[C@]1([H])C([H])([H])C(C(=O)O[H])(C(=O)O[H])C2([H])C([H])([H])C([H])([H])[C@]34[C@]([H])(C(=C([H])[H])[C@@]([H])(C([H])([H])C([H])([H])[C@@]3([H])[C@@]2(C([H])([H])[H])C1([H])[H])C4([H])[H])O[H])OS(=O)(=O)O[H]

Computed Properties

• Exact Mass: 770.212557g/mol
• Surface Charge: 0
• XLogP3: 0.8
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 18
• Rotatable Bond Count: 13
• Monoisotopic Mass: 770.212557g/mol
• Monoisotopic Mass: 770.212557g/mol
• Topological Polar Surface Area: 304Ų
• Heavy Atom Count: 51
• Complexity: 1600
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 770.8

Experimental Properties

• LogP: 0.27140
• PSA: 312.27000
• Solubility: Insuluble (5.5E-3 g/L) (25 ºC),
• Color/Form: Powder
• Density: 1.58±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Diterpenoids
• Triterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Diterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene glycosides